Cas no 1829-26-1 (1-Acetoxy-1,2-Benziodoxol-3-(1h)-One)

• Product Name: 1-Acetoxy-1,2-Benziodoxol-3-(1h)-One
• CAS No: 1829-26-1
• MF: C₉H₇IO₄
• MW: 306.053955316544
• MDL: MFCD18909744
• CID: 1376446
• PubChem ID: 5231155
• Update Time: 2025-04-20

1-Acetoxy-1,2-Benziodoxol-3-(1h)-One Chemical and Physical Properties

Names and Identifiers

• 1,2-Benziodoxol-3(1H)-one, 1-(acetyloxy)-
• (3-oxo-1λ³,2-benziodoxol-1-yl) acetate
• 1-Acetoxy-1,2-benziodoxol-3-(1H)-one
• SCHEMBL2840020
• 3-OXO-1?(3),2-BENZIODAOXOL-1-YL ACETATE
• 1829-26-1
• 3-oxo-1l3-benzo[d][1,2]iodaoxol-1(3H)-yl acetate
• DTXSID40411797
• BAA82926
• MFCD18909744
• CS-17307
• AKOS032946727
• 1-Acetoxy-1,2-benziodoxol-3-one
• 3-oxo-3H-1lambda3,2-benziodaoxol-1-yl acetate
• AB91378
• 1-acetoxy-1,2-benziodoxolin-3-one
• EN300-342356
• (3-oxo-1$l^{3,2-benziodoxol-1-yl) acetate
• S11196
• CS-W001481
• BCP32219
• SY316309
• 1-Acetoxy-1,2-benziodoxol-3(1H)-one
• (3-oxo-1lambda3,2-benziodoxol-1-yl) acetate
• SCHEMBL2840019
• 1-Acetoxy-1,2-Benziodoxol-3-(1h)-One

• MDL： MFCD18909744
• Inchi： 1S/C9H7IO4/c1-6(11)13-10-8-5-3-2-4-7(8)9(12)14-10/h2-5H,1H3
• InChI Key： XPGGCSZYAKTCKR-UHFFFAOYSA-N
• SMILES： I1(C2C=CC=CC=2C(=O)O1)OC(C)=O

Computed Properties

• Exact Mass: 423.96499
• Monoisotopic Mass: 305.93891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 105.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides